Cas no 1435804-55-9 (2-[3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl]ethan-1-amine dihydrochloride)

• Product Name: 2-[3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl]ethan-1-amine dihydrochloride
• CAS No: 1435804-55-9
• MF: C₉H₁₂Cl₂N₄O
• MW: 263.123779296875
• MDL: MFCD23136086
• CID: 4604542
• Update Time: 2025-10-21

2-[3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl]ethan-1-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(3-(Pyridin-2-yl)-1,2,4-oxadiazol-5-yl)ethan-1-amine dihydrochloride
• 2-[3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl]ethan-1-amine dihydrochloride

• MDL： MFCD23136086
• Inchi： 1S/C9H10N4O.2ClH/c10-5-4-8-12-9(13-14-8)7-3-1-2-6-11-7;;/h1-3,6H,4-5,10H2;2*1H
• InChI Key： IIJQLOLKSAHJJW-UHFFFAOYSA-N
• SMILES： C1(C2C=CC=CN=2)=NOC(CCN)=N1.Cl.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 2-[3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl]ethan-1-amine dihydrochloride

Professional Introduction to 2-[3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl]ethan-1-amine dihydrochloride (CAS No. 1435804-55-9)

2-[3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl]ethan-1-amine dihydrochloride, identified by the CAS number 1435804-55-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a pyridine ring linked to an oxadiazole scaffold through an ethylamine side chain, has garnered attention due to its structural complexity and potential biological activities. The presence of multiple heterocyclic moieties makes it a promising candidate for further exploration in drug discovery and development.

The structural framework of 2-[3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl]ethan-1-amine dihydrochloride incorporates key pharmacophoric elements that are frequently observed in bioactive molecules. The pyridine ring, known for its ability to interact with biological targets such as enzymes and receptors, provides a versatile platform for molecular recognition. Additionally, the oxadiazole ring is a well-documented scaffold in medicinal chemistry, exhibiting properties that can contribute to the compound's pharmacological effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies suggest that the pyridin-2-yl moiety in 2-[3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl]ethan-1-amine dihydrochloride can engage in hydrogen bonding interactions with polar residues in protein targets, enhancing its affinity. Furthermore, the 1,2,4-oxadiazol core is known to exhibit favorable interactions with hydrophobic pockets, contributing to its stability and bioavailability.

In the realm of medicinal chemistry, the synthesis of derivatives of 2-[3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl]ethan-1-amine dihydrochloride has been a focus of numerous research groups. By modifying the substituents on the pyridine or oxadiazole rings, chemists aim to optimize pharmacokinetic properties such as solubility and metabolic stability. For instance, introducing fluorine atoms into the pyridine ring has been shown to improve binding affinity in certain enzyme targets.

The dihydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for formulation into pharmaceutical products. This salt form is particularly advantageous for oral administration, where solubility plays a critical role in drug absorption and bioavailability. The stability of the dihydrochloride salt also ensures that the compound remains effective during storage and transportation.

Current research in the field of oxadiazole-containing compounds has revealed their potential applications beyond traditional pharmaceuticals. For example, studies have demonstrated that certain oxadiazole derivatives exhibit antiviral and anti-inflammatory properties. The mechanism of action often involves modulation of signaling pathways that are dysregulated in disease states. Given these findings, 2-[3-(pyridin-2-y)]ethanamidine hydrochloride (CAS No. 1435804559) may serve as a valuable scaffold for developing novel therapeutic agents.

The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of promising candidates like [3-(pyridin)]ethylamine hydrochloride (CAS 1435804559). These algorithms can predict biological activity based on structural features alone, allowing researchers to prioritize compounds for experimental validation. Such high-throughput virtual screening methods have significantly reduced the time and cost associated with hit identification.

Evaluation of [pyridine]ethylamine hydrochloride (CAS 1435804559) in preclinical models has provided insights into its potential therapeutic applications. Initial studies indicate that this compound may exhibit efficacy against diseases characterized by abnormal cell proliferation or inflammation. The precise target profile remains under investigation but preliminary data suggest interactions with enzymes involved in metabolic pathways relevant to neurodegenerative disorders.

The synthesis strategies employed for preparing [dihydrochloride salt] (CAS 1435804559) involve multi-step organic reactions that require careful optimization to ensure high yield and purity. Advances in catalytic methods have enabled more efficient production processes while minimizing waste generation—a critical consideration in sustainable chemistry practices.

Future directions for research on [dihydrochloride salt] include exploring its potential as an intermediate for larger drug molecules or as part of combination therapies targeting multiple disease mechanisms simultaneously. The versatility offered by its structural framework makes it an attractive candidate for further development by pharmaceutical companies seeking novel chemical entities.